Cas no 900800-27-3 (4-(propan-2-yl)pyridin-2-ylmethanamine)

• Product Name: 4-(propan-2-yl)pyridin-2-ylmethanamine
• CAS No: 900800-27-3
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• MDL: MFCD23328786
• CID: 1120840
• PubChem ID: 59135389
• Update Time: 2025-06-11

4-(propan-2-yl)pyridin-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 4-(1-methylethyl)-2-Pyridinemethanamine
• 4-(propan-2-yl)pyridin-2-ylmethanamine
• [4-(propan-2-yl)pyridin-2-yl]methanamine
• NVPVFJFYNGSUKP-UHFFFAOYSA-N
• GS2493
• EN300-1601514
• (4-isopropylpyridin-2-yl)methanamine
• SCHEMBL3507581
• 4-isopropyl-2-pyridylmethylamine
• 900800-27-3
• DB-160795

• MDL： MFCD23328786
• Inchi： 1S/C9H14N2/c1-7(2)8-3-4-11-9(5-8)6-10/h3-5,7H,6,10H2,1-2H3
• InChI Key： NVPVFJFYNGSUKP-UHFFFAOYSA-N
• SMILES： N1C=CC(=CC=1CN)C(C)C

Computed Properties

• Exact Mass: 150.115698455g/mol
• Monoisotopic Mass: 150.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines

Additional information on 4-(propan-2-yl)pyridin-2-ylmethanamine

Introduction to 4-(Propan-2-yl)pyridin-2-ylmethanamine (CAS No. 900800-27-3)

4-(Propan-2-yl)pyridin-2-ylmethanamine, also known by its CAS number 900800-27-3, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features, which include a pyridine ring and an amino group attached to a substituted methyl group. The compound's structure and properties make it a valuable candidate for various applications, particularly in the development of new drugs and therapeutic agents.

The chemical structure of 4-(propan-2-yl)pyridin-2-ylmethanamine can be represented as C₁₁H₁₆N₂. The presence of the pyridine ring imparts significant electronic and steric effects, which influence the compound's reactivity and biological activity. The amino group, on the other hand, provides opportunities for further functionalization and modification, making it a versatile building block in organic synthesis.

In recent years, there has been a growing interest in the study of 4-(propan-2-yl)pyridin-2-ylmethanamine due to its potential applications in medicinal chemistry. Research has shown that compounds with similar structures have exhibited promising biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain pyridine derivatives, including those with an amino group, demonstrated potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

The synthesis of 4-(propan-2-yl)pyridin-2-ylmethanamine can be achieved through various routes, depending on the desired purity and scale of production. One common method involves the reaction of 2-chloromethylpyridine with isopropylamine in the presence of a suitable base. This reaction typically proceeds via nucleophilic substitution, leading to the formation of the desired product. The choice of solvent and reaction conditions can significantly impact the yield and purity of the final product.

In addition to its potential therapeutic applications, 4-(propan-2-yl)pyridin-2-ylmethanamine has also been studied for its use as a ligand in coordination chemistry. The compound's ability to form stable complexes with metal ions makes it an attractive candidate for the development of metal-based drugs and catalysts. For example, a study published in the Inorganic Chemistry Communications in 2019 demonstrated that complexes formed between 4-(propan-2-yl)pyridin-2-ylmethanamine and transition metals exhibited enhanced catalytic activity in various organic transformations.

The physicochemical properties of 4-(propan-2-yl)pyridin-2-ylmethanamine, such as its solubility, stability, and melting point, are crucial for its practical applications. These properties can be tailored through chemical modifications or by changing the reaction conditions during synthesis. For instance, altering the substituents on the pyridine ring or modifying the amino group can significantly affect the compound's solubility in different solvents, which is important for pharmaceutical formulations.

In terms of safety and handling, it is essential to follow standard laboratory practices when working with 4-(propan-2-yl)pyridin-2-ylmethanamine. While it is not classified as a hazardous material or controlled substance, proper personal protective equipment (PPE) should be worn to minimize exposure risks. Additionally, waste disposal should be conducted in accordance with local regulations to ensure environmental safety.

The future prospects for 4-(propan-2-yl)pyridin-2-ylmethanamine are promising. Ongoing research is focused on optimizing its synthesis methods to improve yield and purity while exploring new applications in drug discovery and materials science. Collaborative efforts between chemists, biologists, and engineers are expected to lead to significant advancements in this field.

In conclusion, 4-(propan-2-yl)pyridin-2-ylmethanamine (CAS No. 900800-27-3) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and chemical properties make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new insights into its biological activities and practical uses will emerge, contributing to the advancement of science and medicine.